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Compound of Interest

Compound Name: N-Nitroso-DL-proline-d3

Cat. No.: B565327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the procurement and

utilization of N-Nitroso-DL-proline-d3 as an analytical standard. This stable isotope-labeled

compound is primarily intended for use as an internal standard in quantitative analyses,

particularly for the detection and quantification of N-Nitroso-DL-proline in various matrices. Its

application is critical in fields such as pharmaceutical quality control, food safety, and

biomedical research to ensure accurate and precise measurements.

Product Information and Supplier Data
N-Nitroso-DL-proline-d3 is the deuterium-labeled form of N-Nitroso-DL-proline. The

incorporation of deuterium atoms results in a mass shift, allowing it to be distinguished from the

unlabeled analyte by mass spectrometry, while maintaining nearly identical chemical and

physical properties. This makes it an ideal internal standard for isotope dilution mass

spectrometry (IDMS) techniques, including Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2]

Below is a summary of information from various suppliers of N-Nitroso-DL-proline-d3
analytical standards.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity (by
HPLC)

Intended
Use

Clearsynth
N-Nitroso-DL-

Proline-d3
65807-08-1 C₅H₅D₃N₂O₃ 99.95%

Internal

standard for

GC- or LC-

mass

spectrometry

Clearsynth
N-Nitroso L-

Proline-d3

2140267-23-

6
C₅H₅D₃N₂O₃ 99.3%

Internal

standard for

the

quantification

of N-Nitroso-

L-proline

MedchemExp

ress

N-Nitroso-DL-

proline-d3
65807-08-1 C₅H₅D₃N₂O₃ Not Specified

Tracer,

Internal

standard for

NMR, GC-

MS, or LC-

MS

LGC

Standards

N-Nitroso-

D,L-proline-

d3

6734-79-8 Not Specified Not Specified
Pharmaceutic

al testing

Veeprho
N-Nitroso-L-

proline (D3)
Not Specified Not Specified Not Specified

Analytical

method

development,

method

validation,

and Quality

Control

Experimental Protocols
The following protocols are generalized methodologies for the use of N-Nitroso-DL-proline-d3
as an internal standard for the quantification of N-Nitrosoproline in a biological matrix (e.g.,
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urine) by GC-MS. These should be adapted and validated for specific experimental conditions.

Materials and Reagents
N-Nitroso-DL-proline-d3 analytical standard

N-Nitrosoproline analytical standard (for calibration curve)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

Deionized water

Solid-phase extraction (SPE) cartridges (e.g., C18)

Derivatization agent (e.g., Diazomethane or silylating agent like BSTFA)

Nitrogen gas for evaporation

Sample Preparation
Sample Collection: Collect urine samples and store them at -20°C or lower until analysis.

Spiking with Internal Standard: Thaw the urine samples. To a known volume of urine (e.g., 1

mL), add a precise amount of N-Nitroso-DL-proline-d3 solution in methanol. The amount

added should be comparable to the expected concentration of the analyte.

Acidification: Acidify the sample to a pH of approximately 1-2 with formic acid.

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by deionized water.

Load the acidified urine sample onto the cartridge.

Wash the cartridge with deionized water to remove interfering substances.
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Elute the analyte and internal standard with methanol or acetonitrile.

Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

Derivatization (for GC-MS): Reconstitute the dried residue in a suitable solvent and add the

derivatizing agent. For example, esterification with diazomethane to form the methyl ester of

N-Nitrosoproline. This step is crucial to make the analyte volatile for GC analysis.

Instrumental Analysis (GC-MS)
Gas Chromatograph (GC):

Column: Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Injector: Splitless injection at 250°C.

Oven Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold

for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of the

derivatized analyte and the internal standard. For example, monitor the molecular ions and

key fragment ions.

Data Analysis and Quantification
Calibration Curve: Prepare a series of calibration standards containing known concentrations

of unlabeled N-Nitrosoproline and a constant concentration of N-Nitroso-DL-proline-d3.

Process these standards in the same way as the samples.

Peak Integration: Integrate the peak areas of the selected ions for both the analyte and the

internal standard in the chromatograms of the calibration standards and the samples.
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Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak

area for each standard and sample.

Quantification: Plot a calibration curve of the peak area ratio versus the concentration of the

analyte for the standards. Use the linear regression equation of the calibration curve to

determine the concentration of N-Nitrosoproline in the unknown samples based on their

measured peak area ratios.

Visualizations
Workflow for Purchasing and Using N-Nitroso-DL-
proline-d3
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Figure 1: General Workflow for Analytical Standard Utilization
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Caption: Workflow from procurement to quantification.
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Principle of Isotope Dilution Mass Spectrometry

Figure 2: Principle of Isotope Dilution Mass Spectrometry
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Caption: Isotope dilution principle for quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

